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Compound of Interest

Compound Name: 4'-Hydroxy Atomoxetine-d3

Cat. No.: B562900 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is paramount for laboratory safety and environmental protection. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of 4'-Hydroxy
Atomoxetine-d3, a labeled metabolite of Atomoxetine used in pharmacokinetic research.

Adherence to these guidelines is essential to minimize health risks and ensure regulatory

compliance.

Chemical Safety and Hazard Information
4'-Hydroxy Atomoxetine-d3 is classified as a hazardous substance. The following table

summarizes its key hazard information as indicated in safety data sheets (SDS).
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Hazard Classification Description Precautionary Statement

Acute Oral Toxicity
Toxic or harmful if swallowed.

[1][2][3]

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product. If swallowed, seek

immediate medical attention.

[1][3]

Skin and Eye Irritation
May cause skin and serious

eye irritation.

Wear protective gloves,

clothing, and eye/face

protection. If in eyes, rinse

cautiously with water for

several minutes.

Aquatic Toxicity
Toxic to aquatic life with long-

lasting effects.

Avoid release to the

environment. Collect spillage.

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Experimental Protocol: Disposal of 4'-Hydroxy
Atomoxetine-d3
This protocol outlines the necessary steps for the safe and compliant disposal of 4'-Hydroxy
Atomoxetine-d3.

Materials:

Original container of 4'-Hydroxy Atomoxetine-d3

Appropriate personal protective equipment (PPE): safety goggles, lab coat, nitrile gloves

Hazardous waste container (clearly labeled, compatible chemical resistance)

Secondary containment for the waste container
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Hazardous waste tags/labels

Inert absorbent material (e.g., vermiculite, sand) for spill management

Procedure:

Personal Protective Equipment (PPE) and Safety:

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling 4'-Hydroxy Atomoxetine-d3.

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a

chemical fume hood.

Waste Identification and Segregation:

4'-Hydroxy Atomoxetine-d3 should be disposed of as hazardous chemical waste.

Do not mix this compound with other waste streams unless compatibility is confirmed. It

should be segregated with non-halogenated organic waste.

Containerization of Waste:

If disposing of the original container with residual amounts, ensure the cap is securely

tightened.

For solutions or mixtures containing 4'-Hydroxy Atomoxetine-d3, use a designated

hazardous waste container that is leak-proof and has a screw-on cap. Do not fill the

container to more than 80% capacity to allow for expansion.

Place the primary waste container in a secondary container to prevent spills.

Labeling of Hazardous Waste:

Label the hazardous waste container clearly. The label must include:

The words "Hazardous Waste".
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The full chemical name: "4'-Hydroxy Atomoxetine-d3". Avoid abbreviations or

chemical formulas.

An accurate estimation of the concentration and quantity of the waste.

The date of waste generation.

The name of the principal investigator and the laboratory location (building and room

number).

Storage of Waste:

Store the labeled hazardous waste container in a designated, secure area away from

general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

Keep incompatible materials segregated.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste collection and documentation.

Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material.

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous

waste container.

Clean the spill area thoroughly.

In case of eye or skin contact, flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.
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Disposal of Empty Containers:

Empty containers that held 4'-Hydroxy Atomoxetine-d3 must be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste. After triple-

rinsing and air-drying in a ventilated area, the container can be disposed of in the regular

trash or recycling, provided all hazardous markings have been removed or defaced.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 4'-Hydroxy
Atomoxetine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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